N-(2,1,3-benzoxadiazol-5-ylmethyl)-1-(2-methoxyphenyl)-N-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(2,1,3-benzoxadiazol-5-ylmethyl)-1-(2-methoxyphenyl)-N-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C19H17N5O3/c1-23(11-13-7-8-15-16(9-13)22-27-21-15)19(25)14-10-20-24(12-14)17-5-3-4-6-18(17)26-2/h3-10,12H,11H2,1-2H3
• InChI Key: KFXLBFBAVYIQIQ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC2=NON=C2C=C1)C(=O)C3=CN(N=C3)C4=CC=CC=C4OC
• Molecular Formula: C19H17N5O3
• Molecular Weight: 363.4 g/mol

Description

N-(2,1,3-benzoxadiazol-5-ylmethyl)-1-(2-methoxyphenyl)-N-methyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C19H17N5O3 and its molecular weight is 363.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 363.13313942 g/mol and the complexity rating of the compound is 522. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antibacterial Activity

Research has demonstrated that derivatives of pyrazole and oxadiazole, which share structural similarities with N-(2,1,3-benzoxadiazol-5-ylmethyl)-1-(2-methoxyphenyl)-N-methyl-1H-pyrazole-4-carboxamide, show promising antibacterial properties. For instance, a study by Rai et al. (2009) synthesized novel oxadiazoles showing significant antibacterial activity against common bacterial strains such as Bacillus subtilis, Staphylococcus aureus, Escherichia coli, and Klebsiella pneumoniae, indicating the potential of such compounds in combating bacterial infections (Rai, Narayanaswamy, Shashikanth, & Arunachalam, 2009).

Anticancer Activity

Another area of application for these compounds is in anticancer research. Hassan, Hafez, and Osman (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and their pyrazolo[1,5-a]pyrimidine derivatives, which were tested for in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. These studies contribute to the exploration of pyrazole and oxadiazole derivatives as potential anticancer agents (Hassan, Hafez, & Osman, 2014).

Herbicidal Activity

Compounds within this chemical family have also been explored for their herbicidal activity. Ohno et al. (2004) synthesized novel 3-(substituted alkoxy)pyrazole-4-carboxamide derivatives and examined their herbicidal activity and crop safety under flooded conditions. This study highlights the agricultural applications of such compounds, particularly in the development of new herbicides (Ohno, Watanabe, Matsukawa, Ueda, Sakurai, Hori, & Hirai, 2004).